Lithocholylglycine-d5
Description
Lithocholylglycine-d5 is a deuterated analog of lithocholylglycine, a bile acid conjugate formed by the conjugation of lithocholic acid with glycine. The "-d5" designation indicates the substitution of five hydrogen atoms with deuterium isotopes, typically at stable positions such as the glycine moiety or the steroid backbone. This isotopic labeling enhances its utility as an internal standard in mass spectrometry (MS)-based analyses, enabling precise quantification of endogenous bile acids in biological matrices by compensating for ion suppression or variability during extraction . This compound retains the chemical reactivity and chromatographic behavior of its non-deuterated counterpart while providing distinct mass spectral signatures for accurate detection.
Properties
Molecular Formula |
C₂₆H₃₈D₅NO₄ |
|---|---|
Molecular Weight |
438.65 |
Synonyms |
N-[(3α,5β)-3-Ηydroxy-24-oxocholan-24-yl]glycine-d5; 3α-Hydroxy-5β-cholanic Αcid-d5 Glycine Ester; 3α-Hydroxy-5β-cholanoylglycine-d5; N-(3α-Hydroxy-5β-cholanoyl)glycine-d5; Glycolithocholic Acid-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Challenges and Considerations
- Extraction Variability: As noted in chemical analysis guidelines, incomplete extraction of bile acids from lipid-rich matrices (e.g., liver tissue) can skew results. The use of this compound corrects for these inconsistencies, unlike non-deuterated standards .
- Isotopic Purity: Commercial batches of this compound may contain residual non-deuterated molecules (<1%), necessitating rigorous quality control to avoid quantification errors.
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